(1-Allyl-1H-benzoimidazol-2-yl)-methanol

• IUPAC Name: (1-prop-2-enylbenzimidazol-2-yl)methanol
• InChI: InChI=1S/C11H12N2O/c1-2-7-13-10-6-4-3-5-9(10)12-11(13)8-14/h2-6,14H,1,7-8H2
• InChI Key: WCFBNPLGHKARRT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N=C1CO
• Molecular Formula: C11H12N2O
• DSSTOX Substance ID: DTXSID70352083
• Molecular Weight: 188.23 g/mol
• CAS No.: 300706-95-0

Description

(1-Allyl-1H-benzoimidazol-2-yl)-methanol is a chemical compound belonging to the benzimidazole family. Benzimidazoles are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of an allyl group and a methanol moiety in this compound potentially enhances its reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1-Allyl-1H-benzoimidazol-2-yl)-methanol typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with formic acid or its derivatives.

Allylation: The benzimidazole core is then allylated using allyl bromide in the presence of a base such as potassium carbonate in acetonitrile.

Methanol Addition: The final step involves the addition of a methanol group to the benzimidazole ring, which can be achieved through various methods, including the use of methanol in the presence of a catalyst.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, high-throughput screening for catalysts, and advanced purification techniques.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The allyl group can participate in substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Substitution reactions often require the presence of a strong base or acid as a catalyst.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted benzimidazole derivatives.

Scientific Research Applications

(1-Allyl-1H-benzoimidazol-2-yl)-methanol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and antiviral properties.

Medicine: Investigated for its anticancer activity and potential use in drug development.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of (1-Allyl-1H-benzoimidazol-2-yl)-methanol involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, inhibiting their activity.

Pathways Involved: It may interfere with cellular processes such as DNA replication, protein synthesis, and cell signaling pathways, leading to its biological effects.

Comparison with Similar Compounds

• (1-Allyl-1H-benzimidazol-2-yl)ethanol
• (1-Allyl-1H-benzimidazol-2-yl)ethylamine
• (1-Allyl-1H-benzimidazol-2-yl)methylamine

Uniqueness: (1-Allyl-1H-benzoimidazol-2-yl)-methanol is unique due to the presence of both an allyl group and a methanol moiety, which may enhance its reactivity and biological activity compared to similar compounds

Synthesis routes and methods

Procedure details

To a solution of (1H-benzoimidazol-2-yl)-methanol (501 mg, 3.38 mmol) and allyl bromide (0.29 mL, 3.38 mmol) in DMF (15 mL) was added N,N-diisopropylethylamine (0.71 mL, 4.06 mmol). The reaction mixture was stirred at 60° C. overnight. Then the mixture was cooled to room temperature and quenched with saturated NaHCO3 (25 mL). Then it was extracted with CH2Cl2 (3×25 mL). The combined organic layer was washed with brine (2×25 mL), dried (MgSO4), filtered, concentrated, and dried in vacuo to afford a brown oil. Purification by flash column chromatography on silica gel using 2% CH3OH/CH2Cl2 afforded the product as a yellow oil (180 mg, 28%). 1H NMR (CDCl3) δ 4.85 (br s, 5H), 4.98 (d, 1H, J=17.1 Hz), 5.17 (d, 1H, J=10.5 Hz), 5.88-6.01 (in, 1H), 7.20-7.26 (m, 3H), 7.66 (t, 1H, J=3.9 Hz).